ethyl 5-aminopyridine-2-carboxylate hydrochloride

• IUPAC Name: ethyl 5-aminopyridine-2-carboxylate;hydrochloride
• InChI: InChI=1S/C8H10N2O2.ClH/c1-2-12-8(11)7-4-3-6(9)5-10-7;/h3-5H,2,9H2,1H3;1H
• InChI Key: LXOMWIJAFFIYNU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC=C(C=C1)N.Cl
• Molecular Formula: C8H11ClN2O2
• Molecular Weight: 202.64 g/mol

Description

Ethyl 5-aminopyridine-2-carboxylate hydrochloride (EAPC-HCl) is an organic compound commonly used in scientific research. It is a crystalline solid with a molecular weight of 215.62 g/mol and a melting point of 126-128°C. EAPC-HCl has a wide range of applications in the fields of biochemistry, pharmacology, and molecular biology. It is primarily used as a substrate for enzymatic reactions and as a ligand for metal-ion binding. In addition, EAPC-HCl has been used to study the structure and function of proteins and to explore the mechanisms of drug action.

Scientific Research Applications

Ethyl 5-aminopyridine-2-carboxylate hydrochloride has been used in a wide range of scientific research applications. It has been used to study the structure and function of proteins, to explore the mechanisms of drug action, and to investigate the effects of various drugs on the body. In addition, this compound has been used to study the effects of metal ions on enzymes and to probe the interactions between proteins and other molecules.

Mechanism of Action

Ethyl 5-aminopyridine-2-carboxylate hydrochloride is a substrate for many enzymes, including tyrosine kinases, phosphatases, and proteases. It is also a ligand for metal ions, such as zinc, copper, and magnesium. The binding of this compound to these metal ions can modulate the activity of enzymes and other proteins. In addition, this compound can act as a chelator, binding to metal ions and preventing them from binding to other molecules.
Biochemical and Physiological Effects
This compound has been used to study the effects of various drugs on the body. It has been shown to inhibit the activity of tyrosine kinases and phosphatases, which are involved in the regulation of cell growth and differentiation. In addition, this compound has been used to study the effects of metal ions on enzymes, as well as the interactions between proteins and other molecules.

Advantages and Limitations for Lab Experiments

Ethyl 5-aminopyridine-2-carboxylate hydrochloride has several advantages in laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize and purify. In addition, this compound is a potent inhibitor of tyrosine kinases and phosphatases, and it can be used to study the effects of metal ions on enzymes. However, this compound can be toxic in large doses, and it can cause irritation to the skin and eyes.

Future Directions

There are several potential future directions for the use of ethyl 5-aminopyridine-2-carboxylate hydrochloride in scientific research. One potential application is the development of inhibitors of tyrosine kinases and phosphatases. In addition, this compound could be used to study the effects of metal ions on proteins, as well as the interactions between proteins and other molecules. Furthermore, this compound could be used to investigate the mechanisms of drug action and to explore potential new drugs. Finally, this compound could be used to study the effects of various drugs on the body.

Synthesis Methods

Ethyl 5-aminopyridine-2-carboxylate hydrochloride can be synthesized by the reaction of ethyl 5-aminopyridine-2-carboxylate with hydrochloric acid. The reaction is typically carried out in an aqueous solution at room temperature. The reaction is typically complete within 30 minutes. The resulting product is a white crystalline solid that can be isolated by filtration and dried.